Cas no 156386-56-0 (3-Thiophenecarboxaldehyde, 2-ethyl-2,3-dihydro- (9CI))

• Product Name: 3-Thiophenecarboxaldehyde, 2-ethyl-2,3-dihydro- (9CI)
• CAS No: 156386-56-0
• MF: C₇H₁₀OS
• MW: 142.218700885773
• CID: 875434
• Update Time: 2025-04-19

3-Thiophenecarboxaldehyde, 2-ethyl-2,3-dihydro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxaldehyde, 2-ethyl-2,3-dihydro- (9CI)

• Inchi： 1S/C7H10OS/c1-2-7-6(5-8)3-4-9-7/h3-7H,2H2,1H3
• InChI Key： KFRXYQGSNRESLI-UHFFFAOYSA-N
• SMILES： C1(CC)SC=CC1C=O

Computed Properties

• Exact Mass: 142.0453
• Monoisotopic Mass: 142.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4A^2

Experimental Properties

• PSA: 17.07